Cas no 2229307-40-6 (3-methoxy-5-(3-methoxyazetidin-3-yl)methyl-1,2-oxazole)

• Product Name: 3-methoxy-5-(3-methoxyazetidin-3-yl)methyl-1,2-oxazole
• CAS No: 2229307-40-6
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5911324
• PubChem ID: 165675871
• Update Time: 2025-06-28

3-methoxy-5-(3-methoxyazetidin-3-yl)methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-(3-methoxyazetidin-3-yl)methyl-1,2-oxazole
• EN300-1729915
• 3-methoxy-5-[(3-methoxyazetidin-3-yl)methyl]-1,2-oxazole
• 2229307-40-6

• Inchi： 1S/C9H14N2O3/c1-12-8-3-7(14-11-8)4-9(13-2)5-10-6-9/h3,10H,4-6H2,1-2H3
• InChI Key： SRTXMZBUKYKBDY-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2=CC(=NO2)OC)CNC1

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.5Ų

Additional information on 3-methoxy-5-(3-methoxyazetidin-3-yl)methyl-1,2-oxazole

3-Methoxy-5-(3-methoxyazetidin-3-yl)methyl-1,2-Oxazole: A Comprehensive Overview

3-Methoxy-5-(3-methoxyazetidin-3-yl)methyl-1,2-Oxazole is a structurally complex organic compound with the CAS registry number 2229307-40-6. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of methoxy groups and an azetidine ring in its structure adds to its unique chemical properties and potential applications in various fields. Recent studies have highlighted its role in medicinal chemistry, particularly as a lead compound for drug development.

The molecular structure of 3-methoxy-5-(3-methoxyazetidin-3-yl)methyl-1,2-Oxazole is characterized by a central oxazole ring substituted with a methoxy group at position 3 and a 3-methoxyazetidine methyl group at position 5. The azetidine ring, a four-membered nitrogen-containing ring, introduces rigidity and potentially enhances bioavailability. This structural feature has been explored in recent research to improve the pharmacokinetic profiles of bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Methoxy-5-(3-Methoxyazetidin-3-Yl)Methyl-1,2-Oxazole through various methodologies. One notable approach involves the use of click chemistry principles, which facilitate the formation of stable bonds under mild conditions. This has significantly reduced the time and cost associated with its production, making it more accessible for large-scale applications.

The biological activity of 3-Methoxy-5-(3-Methoxyazetidin-3-Yl)Methyl-1,2-Oxazole has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest its potential as a lead compound for developing treatments for Alzheimer's disease and related conditions.

Moreover, computational studies using molecular docking techniques have provided insights into the binding interactions of 3-Methoxy-5-(3-Methoxyazetidin-3-Yl)Methyl-1,2-Oxazole with target proteins. These studies reveal that the methoxy groups play a crucial role in stabilizing interactions through hydrogen bonding and π-interactions. Such insights are invaluable for further optimization of the compound's bioactivity.

In terms of pharmacokinetics, 3-Methoxy-5-(3-Methoxyazetidin-3-Yl)Methyl-1,2-Oxazole exhibits favorable absorption and distribution properties due to its balanced hydrophilic and lipophilic characteristics. Preclinical studies in animal models have shown moderate bioavailability and minimal toxicity, making it a promising candidate for further clinical evaluation.

The synthesis and characterization of CAS No 2229307406 have been documented in several peer-reviewed journals, highlighting its stability under various reaction conditions. Researchers have also explored its reactivity towards electrophilic substitution reactions on the oxazole ring, which could pave the way for further functionalization and diversification of its derivatives.

In conclusion, 3-Methoxy-5-(3-Methoxyazetidin-3-Yl)Methyl-1,2-Oxazole represents a significant advancement in heterocyclic chemistry with potential applications in drug discovery. Its unique structure, combined with recent research findings on its biological activity and pharmacokinetics, positions it as a valuable tool for addressing unmet medical needs.